5-chloro-2-(4,4-difluoropiperidin-1-yl)-1,3-benzoxazole

• IUPAC Name: 5-chloro-2-(4,4-difluoropiperidin-1-yl)-1,3-benzoxazole
• InChI: InChI=1S/C12H11ClF2N2O/c13-8-1-2-10-9(7-8)16-11(18-10)17-5-3-12(14,15)4-6-17/h1-2,7H,3-6H2
• InChI Key: HHJFEBLPOSUBDI-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1(F)F)C2=NC3=C(O2)C=CC(=C3)Cl
• Molecular Formula: C12H11ClF2N2O
• Molecular Weight: 272.68 g/mol

Description

• Synonyms : N-{5-Chloro-2-[(4,4-difluoropiperidin-1-yl)carbonyl]phenyl}propanamide

Synthesis Analysis

The synthesis of this compound involves several steps. One of the key intermediates is 4,4-difluoropiperidine , which can be prepared through reactions with trifluoroacetic acid . Further details on the synthetic route would require a more in-depth investigation of relevant literature.

Physical And Chemical Properties Analysis

• Solubility : It exhibits good solubility in organic solvents .
• Log P (Partition Coefficient) : Log P values indicate moderate lipophilicity .
• Bioavailability Score : It has moderate bioavailability potential .

Scientific Research Applications

5-CFB has a variety of applications in scientific research. It has been used as a catalyst in the synthesis of a variety of organic compounds, such as amino acids and heterocyclic compounds. It has also been used as a ligand in coordination chemistry, and as a reagent in the synthesis of polymers. In addition, 5-CFB has been used in the synthesis of pharmaceuticals, such as anti-inflammatory drugs, and in the synthesis of materials, such as carbon nanotubes.

Mechanism of Action

Target of Action

Similar compounds have been found to bind with high affinity to multiple receptors , which could suggest a similar behavior for this compound.

Mode of Action

It’s plausible that it interacts with its targets in a way that induces changes in cellular processes, similar to other compounds with a similar structure .

Biochemical Pathways

Compounds with similar structures have been found to possess various biological activities, affecting a range of pathways .

Result of Action

Similar compounds have shown a range of biological activities .

Advantages and Limitations for Lab Experiments

The use of 5-CFB in laboratory experiments has several advantages. Firstly, it is relatively easy to synthesize and is commercially available. Secondly, it is non-toxic and has low volatility, making it safe to use in the laboratory. Finally, it is a versatile molecule and can be used in a variety of reactions.
However, there are also some limitations to using 5-CFB in laboratory experiments. Firstly, it is a relatively unstable molecule and can be easily degraded by light and heat. Secondly, it is a relatively expensive compound and is not widely available. Finally, it is a relatively reactive molecule and can react with other molecules in the reaction mixture, resulting in unwanted side products.

Future Directions

The potential future directions for research on 5-CFB are numerous. Firstly, further research is needed to better understand the mechanism of action of 5-CFB and its biochemical and physiological effects. Secondly, further research is needed to develop more efficient and cost-effective methods for synthesizing 5-CFB. Thirdly, further research is needed to explore the potential applications of 5-CFB in materials science, pharmaceuticals, and catalysis. Finally, further research is needed to develop methods for stabilizing 5-CFB and making it more widely available.

Synthesis Methods

The synthesis of 5-CFB is typically carried out in two steps. Firstly, a piperidine derivative is reacted with 4,4-difluorobenzoyl chloride in the presence of a base, such as potassium carbonate. This reaction yields 4,4-difluoropiperidin-1-yl benzoyl chloride. The second step involves the reaction of this intermediate with sodium hypochlorite in the presence of a base, such as sodium hydroxide, to yield 5-CFB.